Cas no 2172184-74-4 (5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172184-74-4
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6194263
• PubChem ID: 165603060
• Update Time: 2025-10-16

5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2172184-74-4
• EN300-1593092

• Inchi： 1S/C10H15N3O3/c1-6(5-14)13-8(4-7-2-3-7)9(10(15)16)11-12-13/h6-7,14H,2-5H2,1H3,(H,15,16)
• InChI Key： YIFCWVTWGICAAN-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(C(=O)O)N=N1)CC1CC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Exploring the Structural and Functional Properties of 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic Acid (CAS No. 2172184-74-4)

As a highly specialized compound with the CAS No. 2172184-74-4 and the systematic name 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, this molecule represents a significant advancement in the field of medicinal chemistry. Its unique structural framework, characterized by the 1H-1,2,3-triazole ring and the cyclopropylmethyl substituent, has sparked considerable interest among researchers due to its potential applications in drug discovery and therapeutic development. Recent studies have highlighted the compound's ability to modulate biological pathways, making it a promising candidate for addressing complex diseases such as inflammation, cancer, and neurodegenerative disorders.

The 1H-1,2,3-triazole ring, a core structural element of this molecule, is well-known for its versatility in pharmaceutical applications. This heterocyclic system is often incorporated into drug molecules to enhance their pharmacokinetic properties, such as improved solubility and metabolic stability. The presence of the cyclopropylmethyl group further contributes to the molecule's three-dimensional conformation, which may play a critical role in its interaction with biological targets. Additionally, the 1-hydroxypropan-2-yl substituent introduces functional groups that can participate in hydrogen bonding or other non-covalent interactions, potentially expanding the molecule's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the 5-(cyclopropylmethyl) and 1-(1-hydroxypropan-2-yl) functional groups in greater detail. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that these substituents can significantly influence the compound's binding affinity to specific receptors, such as the PPAR-γ (peroxisome proliferator-activated receptor gamma) and NF-κB (nuclear factor kappa B) pathways. These pathways are implicated in a wide range of diseases, including metabolic syndrome and autoimmune conditions, underscoring the therapeutic potential of this compound.

The 1H-1,2,3-triazole-4-carboxylic acid moiety also plays a pivotal role in the molecule's pharmacological profile. The carboxylic acid group can act as a hydrogen bond donor or acceptor, facilitating interactions with target proteins. In particular, the 4-carboxylic acid functional group has been shown to enhance the compound's ability to inhibit enzymes such as COX-2 (cyclooxygenase-2) and LOX (lipoxygenase), which are key players in inflammatory responses. This dual functionality of the 1H-1,2,3-triazole ring and the carboxylic acid group highlights the molecule's potential as a multi-target drug candidate.

Emerging research has also focused on the cyclopropylmethyl substituent's impact on the compound's metabolic stability and bioavailability. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* revealed that the cyclopropylmethyl group can improve the molecule's resistance to enzymatic degradation, thereby extending its half-life in vivo. This property is particularly valuable for drugs that require prolonged therapeutic effects, such as those used in chronic disease management. Furthermore, the cyclopropylmethyl group may also contribute to the molecule's ability to cross the blood-brain barrier, opening new avenues for its application in neurodegenerative disorders such as Alzheimer's disease.

The 1-hydroxypropan-2-yl substituent, another critical component of this molecule, has been studied for its role in modulating the compound's solubility and permeability. A 2023 review in *Drug Discovery Today* emphasized that the presence of hydroxyl groups in the 1-hydroxypropan-2-yl chain can enhance the molecule's hydrophilicity, which is essential for drugs targeting aqueous environments such as the bloodstream or intracellular compartments. Additionally, the hydroxyl group may facilitate interactions with polar residues in protein targets, further expanding the compound's biological activity.

Despite its promising properties, the development of 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid as a therapeutic agent requires further investigation. Challenges such as optimizing its selectivity for specific biological targets and minimizing potential side effects remain areas of active research. However, the compound's structural complexity and functional versatility position it as a valuable tool in the design of next-generation drugs. As research in this field continues to evolve, the CAS No. 2172184-74-4 molecule may pave the way for innovative treatments for a wide range of diseases.

Overall, the 1H-1,2,3-triazole, cyclopropylmethyl, and 1-hydroxypropan-2-yl functional groups collectively contribute to the molecule's unique pharmacological profile. The interplay between these structural elements and their impact on biological activity underscores the importance of understanding the 5-(cyclopropylmethyl)-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule's behavior in both in vitro and in vivo settings. As researchers continue to explore its potential, this compound may emerge as a cornerstone in the development of novel therapeutic strategies.